[4-(2-Hydroxy-ethoxycarbonylamino)-phenoxy]-acetic acid methyl ester

• Molecular Formula: C12H15NO6
• Molecular Weight: 269.25 g/mol
• IUPAC Name: methyl 2-[4-(2-hydroxyethoxycarbonylamino)phenoxy]acetate
• InChI: InChI=1S/C12H15NO6/c1-17-11(15)8-19-10-4-2-9(3-5-10)13-12(16)18-7-6-14/h2-5,14H,6-8H2,1H3,(H,13,16)
• InChI Key: KYGYFRZTACUJIC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=C(C=C1)NC(=O)OCCO

Description

[4-(2-Hydroxy-ethoxycarbonylamino)-phenoxy]-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H15NO6 and its molecular weight is 269.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Isocyanatophenoxy)-acetic acid methyl ester 4 (15 g, 72.46 mmol) was added to ethylene glycol (30 ml) at room temperature. The reaction was exothermic and the temperature rose to 42° C. Later the reaction mixture was stirred at room temperature for 16 hours. Water (100 ml) was added and crude 5 was filtered, dried and purified by column chromatography on silica gel using chloroform as eluant to get pure 5 (16.17 g, 82.9%) as an off-white powder with an m.p between 85.5-87.5° C.